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Compound of Interest

Compound Name: 3-Cyclopropylbenzoic acid

Cat. No.: B073178

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 3-Cyclopropylbenzoic acid, a key
organic compound utilized as a versatile building block in the synthesis of complex molecules
for pharmaceuticals and agrochemicals.[1] Its unique structure, combining an aromatic ring with
a cyclopropyl group, makes it a valuable precursor in medicinal chemistry and material science.

Core Molecular and Physical Properties

The fundamental properties of 3-Cyclopropylbenzoic acid are summarized below. This data
is essential for reaction planning, characterization, and safety considerations.
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Property Value Citations
Molecular Formula C10H1002 [L1121[31[4115]
Molecular Weight 162.19 g/mol [4]

(also reported as 162.1852
[11[2][3]

g/mol)
CAS Number 1129-06-2 [2]I3]
Appearance Solid, Crystalline Powder [1][2][5]

m-cyclopropylbenzoic acid,
Synonyms o [21[3]
Benzoic acid, 3-cyclopropyl-

Topological Polar Surface Area  37.3 A2 [3]
Hydrogen Bond Donors 1 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bond Count 2 [3]

Applications in Synthetic Chemistry

3-Cyclopropylbenzoic acid serves as a crucial starting material in organic synthesis. The
carboxylic acid group is readily functionalized, while the cyclopropyl moiety offers a strained
three-membered ring that can impart unique conformational constraints and metabolic stability
to target molecules. This makes it particularly valuable in the design of novel therapeutic
agents.

Key applications include:

e Pharmaceutical Synthesis: It is a precursor for creating more complex molecules with
specific biological activities.[1] The cyclopropyl group is a common feature in modern
pharmaceuticals, often used to improve potency, selectivity, or pharmacokinetic properties.

o Agrochemical Development: The compound is also utilized in the synthesis of new pesticides
and herbicides.[1]
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o Material Science: A related compound, 3-Chloro-5-cyclopropylbenzoic acid, is noted for its
potential use in developing new materials, suggesting similar applications for this parent

compound.[6]

General Experimental Workflow

The following diagram illustrates a typical workflow for researchers using 3-
Cyclopropylbenzoic acid as a starting material for the synthesis of a novel derivative, such as

an amide for a drug discovery program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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